Cas no 1785523-30-9 (5,5-difluoro-1,4,6,7-tetrahydroindazol-3-amine)

• Product Name: 5,5-difluoro-1,4,6,7-tetrahydroindazol-3-amine
• CAS No: 1785523-30-9
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• CID: 5305189
• Update Time: 2026-03-10

5,5-difluoro-1,4,6,7-tetrahydroindazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-3-amine, 5,5-difluoro-4,5,6,7-tetrahydro-
• 5,5-difluoro-1,4,6,7-tetrahydroindazol-3-amine

• Inchi： 1S/C7H9F2N3/c8-7(9)2-1-5-4(3-7)6(10)12-11-5/h1-3H2,(H3,10,11,12)
• InChI Key： REXMXDRNNHPGHW-UHFFFAOYSA-N
• SMILES： N1C2=C(CC(F)(F)CC2)C(N)=N1

Additional information on 5,5-difluoro-1,4,6,7-tetrahydroindazol-3-amine

5,5-Difluoro-1,4,6,7-Tetrahydroindazol-3-Amine: A Comprehensive Overview

The compound with CAS No. 1785523-30-9, commonly referred to as 5,5-difluoro-1,4,6,7-tetrahydroindazol-3-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique indazole scaffold, which is a bicyclic structure consisting of a benzene ring fused with a pyrrole ring. The presence of two fluorine atoms at the 5-position of the indazole ring introduces distinct electronic and steric properties, making this compound a promising candidate for various applications.

5,5-Difluoro-1,4,6,7-tetrahydroindazol-3-amine has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a modulator of kinase activity, which is a critical target in the development of anticancer therapies. The indazole core is known to exhibit potent inhibitory effects against several oncogenic kinases, and the fluorine substitution at the 5-position enhances the compound's binding affinity and selectivity. This makes it a valuable lead compound for designing next-generation kinase inhibitors.

In addition to its therapeutic potential, 5,5-difluoro-1,4,6,7-tetrahydroindazol-3-amine has also been explored in the context of neurodegenerative diseases. Studies have demonstrated that this compound possesses antioxidant properties, which could be beneficial in mitigating oxidative stress-associated pathologies such as Alzheimer's disease and Parkinson's disease. The tetrahydroindazole moiety contributes to the compound's ability to cross the blood-brain barrier (BBB), enhancing its bioavailability and making it a promising candidate for central nervous system (CNS) disorders.

The synthesis of 5,5-difluoro-1,4,6,7-tetrahydroindazol-3-amine involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the indazole ring through cyclization reactions and subsequent fluorination at the 5-position. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for preclinical studies.

Recent advancements in computational chemistry have further enhanced our understanding of 5,5-difluoro-1,4,6,7-tetrahydroindazol-3-amine's molecular interactions. Molecular docking studies have revealed that the compound exhibits favorable binding modes with target proteins such as tyrosine kinases and monoamine oxidases (MAOs). These findings underscore its potential as both a therapeutic agent and a tool for studying cellular signaling pathways.

From an industrial perspective, 5,5-difluoro-1,4,6,tetrahydroindazol-3-amino has applications beyond medicine. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Researchers are actively exploring its potential in these areas due to its ability to facilitate efficient charge transport and emission properties.

In terms of safety and toxicity profiles, 5,,difluorotetrahydroindazolamine has undergone preliminary toxicological evaluations. These studies indicate that the compound exhibits low acute toxicity when administered at therapeutic doses. However,further long-term toxicity studies are required to fully assess its safety profile for clinical use.

In conclusion, 5,,difluorotetrahydroindazolamine represents a versatile chemical entity with broad applicability across multiple disciplines. Its unique structural features,molecular properties,and promising biological activities make it an attractive target for further research and development. As scientific advancements continue to unfold,this compound is poised to play an increasingly important role in both academic research and industrial applications.